3-(3-{4-[1-(2-methoxyethyl)-1H-imidazol-2-yl]piperidin-1-yl}-3-oxopropyl)-1H-indole

• IUPAC Name: 3-(1H-indol-3-yl)-1-[4-[1-(2-methoxyethyl)imidazol-2-yl]piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C22H28N4O2/c1-28-15-14-26-13-10-23-22(26)17-8-11-25(12-9-17)21(27)7-6-18-16-24-20-5-3-2-4-19(18)20/h2-5,10,13,16-17,24H,6-9,11-12,14-15H2,1H3
• InChI Key: LWJOHXGNTWSSGF-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=CN=C1C2CCN(CC2)C(=O)CCC3=CNC4=CC=CC=C43
• Molecular Formula: C22H28N4O2
• Molecular Weight: 380.5 g/mol

Description

Synthesis Analysis

Synthesis of related indole derivatives involves complex organic reactions. For instance, reactions of 3-(4-Substitutedphenyl)aminoisoxazol-5(2H)-ones with triethylamine yield imidazo[1,2-a]pyridines and indoles, showcasing a method that could potentially be adapted for the synthesis of the target compound (Khalafy, Setamdideh, & Dilmaghani, 2002). Moreover, reactions involving 2,3-disubstituted indoles provide insights into the formation of imidazole and indole rings, crucial for constructing similar molecular frameworks (Molina, Fresneda, Sánz, Foces-Foces, & Arellano, 1998).

Molecular Structure Analysis

The molecular structure of related compounds has been extensively studied, with X-ray analysis providing detailed insights. For example, the crystal structure determination of certain hexahydroazocino[4,3-b]indoles reveals intricate details about molecular conformations that can be analogous to the target compound's structural analysis (Street, Harris, Bishop, Heatley, Beddoes, Mills, & Joule, 1987).

Chemical Reactions and Properties

Various chemical reactions relevant to indole derivatives involve rhodium-catalyzed C-H activation/annulation, offering pathways to synthesize complex structures like substituted carbazoles (Zhou, Li, & Wang, 2017). Additionally, the synthesis of imidazo[1,5-a]indol-3-ones through C-H allenylation/annulation highlights the diversity of chemical reactions that can be applied to similar molecules (Zhu, Yao, Huang, & Cui, 2021).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems, which is typically studied in the context of drug development. Without specific studies or literature to reference, it’s difficult to speculate on the potential mechanism of action of this compound.

Safety and Hazards

Without specific safety data, it’s difficult to provide detailed information on the potential hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The study of complex organic compounds like this one is a vibrant field of research, with potential applications in areas like drug development, materials science, and chemical synthesis. Future research could explore the synthesis, properties, and potential applications of this compound.